Cas no 2137860-64-9 (Methyl 3-methyl-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate)

• Product Name: Methyl 3-methyl-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate
• CAS No: 2137860-64-9
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 6473059
• PubChem ID: 165442410
• Update Time: 2025-05-20

Methyl 3-methyl-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137860-64-9
• EN300-624848
• methyl 3-methyl-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate
• Methyl 3-methyl-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate

• Inchi： 1S/C12H20O3/c1-9-4-3-5-12(6-9,11(13)14-2)7-10-8-15-10/h9-10H,3-8H2,1-2H3
• InChI Key： KFHWVECTMTXCTD-UHFFFAOYSA-N
• SMILES： O1CC1CC1(C(=O)OC)CCCC(C)C1

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 3-methyl-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate

Methyl 3-methyl-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate: A Comprehensive Overview

Methyl 3-methyl-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate, also known by its CAS number 2137860-64-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a methyl group and an epoxide-containing side chain. The presence of the epoxide group (oxiran-2-yl) introduces interesting reactivity and functional properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing high-performance polymers. The cyclohexane ring provides structural rigidity, while the epoxide group offers sites for polymerization reactions. This combination makes it an ideal candidate for creating materials with enhanced mechanical and thermal properties. Furthermore, its ability to undergo controlled ring-opening reactions has opened new avenues in the synthesis of functional polymers and composites.

In addition to its material science applications, Methyl 3-methyl-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate has shown promise in the field of drug delivery systems. The carboxylate ester group present in the molecule can be exploited for targeted drug release mechanisms. By modifying the ester functionality, researchers have demonstrated the ability to create biodegradable drug carriers with tunable release profiles. This has significant implications for the development of next-generation pharmaceuticals.

Another area where this compound has garnered attention is in sustainable chemistry. The synthesis of Methyl 3-methyl-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate can be achieved through environmentally friendly methods, such as enzymatic catalysis or bio-based routes. These approaches not only reduce the environmental footprint but also align with the growing demand for green chemical processes. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of its production.

From a structural perspective, the molecule's tertiary alcohol moiety plays a crucial role in determining its reactivity and stability. Studies have shown that this functional group can participate in various nucleophilic additions and substitutions, making it versatile for organic transformations. Moreover, the steric hindrance around the cyclohexane ring influences reaction pathways, offering opportunities for stereochemical control in synthesis.

Recent research has also focused on understanding the environmental fate and toxicity of Methyl 3-methyl-1-[(oxiran-2-yl)methyl]cyclohexane-1-carboxylate. Assessments indicate that under certain conditions, it undergoes rapid degradation, reducing potential ecological risks. This information is critical for its safe handling and disposal in industrial settings.

In conclusion, Methyl 3-methyl-1-[(oxiran-2-yil)methyil]cyclohexane-l-carboxyliiate (CAS No: 2137860-l64-l) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation.